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Introduction

Surface albedo, the fraction of solar radiation reflected by a surface, is a critical parameter in
various scientific and industrial fields, including climatology, meteorology, agriculture, and
renewable energy.[1][2][3] It is a dimensionless quantity that ranges from 0 for a perfect
absorber to 1 for a perfect reflector.[1][4] Accurate measurement of surface albedo is essential
for understanding the Earth's energy balance, validating satellite remote sensing data, and
optimizing the performance of bifacial photovoltaic (PV) systems.[2][5][6]

This document provides a detailed protocol for measuring surface albedo using a pyranometer,
an instrument designed to measure broadband solar irradiance.[1][7] Specifically, the
methodology described herein utilizes an albedometer, which consists of two pyranometers:
one oriented upward to measure incoming global horizontal irradiance (GHI) and another
oriented downward to measure the reflected irradiance from the surface.[2][4][5][8][9]
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Principle

The fundamental principle behind this measurement is the determination of the ratio of
reflected solar radiation to the incoming solar radiation at a specific location.[1] A pyranometer
is a sensor that converts the global solar radiation it receives into a measurable electrical
signal.[7][10] By deploying two identical pyranometers back-to-back, one facing the sky and the
other facing the ground, simultaneous measurements of incoming and reflected radiation can
be obtained.[2][4][9]

The surface albedo (a) is then calculated using the following formula:
a = Reflected Irradiance (RHI) / Global Horizontal Irradiance (GHI)[5]
Where:

e o is the surface albedo (dimensionless).

o RHI is the Reflected Horizontal Irradiance measured by the downward-facing pyranometer
(in W/m?2).[5]

o GHlI is the Global Horizontal Irradiance measured by the upward-facing pyranometer (in
W/m2).[5]

Materials and Equipment

A comprehensive list of necessary equipment is provided in the table below.
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Equipment Description Quantity Notes
ISO 9060 Class A or B
An instrument pyranometers are
composed of two recommended for
identical high-accuracy
Albedometer pyranometers, one 1 measurements.[4]

facing upward and

one facing downward.

[2]14][51(8][°]

Ensure both
pyranometers have
been recently
calibrated.[11][12][13]

Data Logger

A device to record the
output signals from
the pyranometers at

specified intervals.

Must be compatible
with the pyranometer
output (e.g., millivolts,
Modbus).[4] Should
have sufficient
memory and power for
the intended

measurement period.

Mounting Assembly

A tripod or mast with a
horizontal boom to
mount the
albedometer at a
stable and desired
height.[8][9]

The mounting
structure should be
designed to minimize
shadows and
reflections on the
pyranometers.[4] The
boom should be
oriented towards the
equator (south in the
Northern

Hemisphere).[14]

Leveling Tools

A bubble level or
inclinometer to ensure

the pyranometers are 1
perfectly horizontal.

[11]

Critical for accurate

measurements.
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GPS Device

To accurately record
the latitude and
longitude of the
measurement site.

Important for data
documentation and
comparison with

satellite data.

Cleaning Supplies

Lint-free cloths and
isopropy! alcohol or
deionized water for

cleaning the

As needed

Regular cleaning is
crucial for accurate

measurements.[11]

pyranometer domes.

For data logger
Laptop/Computer configuration, data 1

retrieval, and analysis.

For recording

metadata such as site
Field Notebook/Tablet conditions, time of 1
measurements, and

any observations.

Experimental Protocol
Site Selection and Preparation

o Select a Representative Location: Choose a measurement site where the surface is
homogeneous and representative of the larger area of interest.[4] The ground beneath the
downward-facing pyranometer should be typical of the surrounding environment.[4]

» Avoid Obstructions: The site should be free from obstructions such as trees, buildings, and
large structures that could cast shadows or create reflections on the pyranometers.[8]

o Characterize the Surface: Document the type of surface being measured (e.g., grass, soil,
snow, asphalt). Note its condition (e.g., wet, dry, vegetation height).

Instrument Setup and Configuration

o Assemble the Mounting Structure: Set up the tripod or mast at the chosen location. Ensure it
is stable and secure.
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e Mount the Albedometer: Attach the albedometer to the horizontal boom. The recommended
installation height is typically between 1.5 and 2 meters above the ground.[4][9][14][15] This
height is a compromise to ensure a sufficiently large and representative field of view for the
downward-facing pyranometer while minimizing its own shadow on the measurement area.

[4]

e Orient the Boom: In the Northern Hemisphere, orient the boom arm pointing south to
minimize shading from the mounting apparatus.

o Level the Pyranometers: Use a leveling tool to ensure that both the upward-facing and
downward-facing pyranometers are perfectly horizontal.[11] This is critical for accurate GHI
and RHI measurements.

e Connect to Data Logger: Connect the output cables from both pyranometers to the data
logger. Ensure the connections are secure.

e Configure the Data Logger:

o Set the data logging interval. Acommon interval is every 1 to 10 seconds, with averages
recorded every 1 to 10 minutes.

o Enter the calibration factors for each pyranometer.

o Synchronize the data logger's clock with a reliable time source.

Data Acquisition

e Pre-Measurement Checks:
o Clean the domes of both pyranometers using appropriate cleaning supplies.[11]
o Verify that the instruments are level.
o Check the data logger for proper operation and sufficient battery life.
e Record Metadata: In a field notebook or on a tablet, record the following information:

o Date and start time of measurement.
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GPS coordinates of the site.

[e]

(¢]

A detailed description of the surface type and condition.

[¢]

Prevailing weather conditions (e.g., clear sky, overcast, partly cloudy).

[¢]

Any other relevant observations.

e Initiate Data Logging: Start the data logger to begin recording measurements.

o Measurement Duration: The duration of the measurement period will depend on the research
objectives. For diurnal albedo studies, continuous measurement throughout the day is
necessary. For characterizing a surface under specific conditions, a period of at least 30
minutes around solar noon on a clear day is recommended.[11]

o Data Retrieval: After the measurement period, stop the data logger and download the data to
a computer for analysis.

Data Analysis and Presentation
Data Processing

e Data Quality Control:

o Inspect the data for any anomalies, such as sudden spikes or dropouts, which may
indicate instrument malfunction or temporary obstructions.

o Filter out data points collected during periods of instrument shading or when the solar
elevation is very low (e.g., less than 10 degrees), as these can lead to inaccurate albedo
calculations.[16]

e Albedo Calculation: For each time-stamped data point, calculate the albedo using the
formula: a = RHI / GHI.

o Temporal Averaging: Calculate mean albedo values over specific time intervals (e.g., hourly,
daily) as required by the study's objectives.

Data Presentation
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Summarize the quantitative data in a structured table for clear comparison.

Surface Time GHI RHI Albedo

Date Notes
Type (Local) (Wim2) (Wim2) (o)
Clear sky
2025-12- N
Dry Grass 14 12:00 850.5 195.6 0.23 conditions,
solar noon.
2025-12- Clear sky
Dry Grass 14:00 720.1 162.0 0.22 o
14 conditions.
Overcast,
) 2025-12- soil
Wet Soil 12:15 835.2 100.2 0.12
15 saturated
from rain.
Thin cloud
Fresh 2025-12- cover,
11:45 650.8 572.7 0.88
Snow 20 recent
snowfall.

Experimental Workflow Diagram

The following diagram illustrates the logical flow of the experimental protocol for measuring
surface albedo.
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Caption: Workflow for surface albedo measurement.
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Conclusion

This application note provides a comprehensive protocol for the accurate measurement of
surface albedo using a pyranometer-based albedometer. By following these guidelines for site
selection, instrument setup, data acquisition, and analysis, researchers and professionals can
obtain reliable albedo data for a wide range of applications. Adherence to these best practices
will ensure data quality and comparability across different studies and locations.

Need Custom Synthesis?
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» To cite this document: BenchChem. [Application Notes and Protocols for Measuring Surface
Albedo Using a Pyranometer]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1234094/docs#application-notes-and-protocols-for-
measuring-surface-albedo-using-a-pyranometer]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 10/10 Tech Support


https://www.hukseflux.com/uploads/inline/note-how_to_measure_albedo_for_bifacial_pv_v2004.pdf
https://www.benchchem.com/product/b1234094/docs#application-notes-and-protocols-for-measuring-surface-albedo-using-a-pyranometer
https://www.benchchem.com/product/b1234094/docs#application-notes-and-protocols-for-measuring-surface-albedo-using-a-pyranometer
https://www.benchchem.com/product/b1234094/docs#application-notes-and-protocols-for-measuring-surface-albedo-using-a-pyranometer
https://www.benchchem.com/product/b1234094/docs#application-notes-and-protocols-for-measuring-surface-albedo-using-a-pyranometer
https://www.benchchem.com/product/b1234094?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1234094?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

